7-[2-(4-Methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile

• Molecular Formula: C16H12N4O
• Molecular Weight: 276.29 g/mol
• SMILES: COC1=CC=C(C=C1)C=CC2=CC=NC3=C(C=NN23)C#N
• InChI: InChI=1S/C16H12N4O/c1-21-15-6-3-12(4-7-15)2-5-14-8-9-18-16-13(10-17)11-19-20(14)16/h2-9,11H,1H3
• InChIKey: UREZKDMCGZKCHE-UHFFFAOYSA-N

The compound 7-[2-(4-Methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile (C₁₆H₁₂N₄O, MW 276.29 g/mol) is a fully synthetic small molecule belonging to the pyrazolo[1,5-a]pyrimidine (PP) family. This heterocyclic scaffold is recognized as a privileged structure in medicinal chemistry, particularly for epigenetic targets such as histone lysine demethylase 4D (KDM4D), where analogues have demonstrated low-micromolar inhibitory potency (e.g., compound 10r IC₅₀ = 0.41 ± 0.03 μM).

7-[2-(4-Methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile – Core Identity and Procurement-Relevant Class Context

The compound 7-[2-(4-Methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile (C₁₆H₁₂N₄O, MW 276.29 g/mol) is a fully synthetic small molecule belonging to the pyrazolo[1,5-a]pyrimidine (PP) family . This heterocyclic scaffold is recognized as a privileged structure in medicinal chemistry, particularly for epigenetic targets such as histone lysine demethylase 4D (KDM4D), where analogues have demonstrated low-micromolar inhibitory potency (e.g., compound 10r IC₅₀ = 0.41 ± 0.03 μM) [1]. The presence of a 4-methoxystyryl group at position 7 and a carbonitrile at position 3 distinguishes this compound from simpler PP derivatives and may influence both biological target engagement and photophysical properties.

1

Privileged Scaffold

Pyrazolo[1,5-a]pyrimidine core recognized for epigenetic target engagement, notably KDM4D

2

4-Methoxystyryl Substituent

Class-level photophysical data suggest enhanced fluorescence vs. non-donor aryl analogues

3

Research Context

Supports KDM4D inhibitor lead optimization and fluorescent probe development; direct bioactivity data to verify

• [1] Zhen Fang, Tianqi Wang, Hui Li, Guo Zhang, Xiao-ai Wu, Li Yang, Yunshan Peng, Jun Zou, Linli Li, Rong Xiang, Sheng-yong Yang. Discovery of pyrazolo[1,5-a]pyrimidine-3-carbonitrile derivatives as a new class of histone lysine demethylase 4D (KDM4D) inhibitors. Bioorg. Med. Chem. Lett. 2017, 27 (14), 3201–3204. View Source

Why 7-[2-(4-Methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile Cannot Be Trivially Replaced by Other 7-Styryl-PP-3-carbonitriles

The pyrazolo[1,5-a]pyrimidine-3-carbonitrile scaffold exhibits pronounced sensitivity to the electronic character of the 7-aryl substituent, as evidenced by structure-activity relationship (SAR) studies in KDM4D inhibition [1] and by photophysical investigations on closely related 3-formyl analogues [2]. Simply interchanging 4-methoxystyryl with unsubstituted styryl, 4-halostyryl, or heteroarylvinyl groups can drastically alter the compound's electron-donating capacity, conformational preferences, and interaction with biological targets or light. Without quantitative, head-to-head comparison data for the exact 3-carbonitrile derivative, any substitution carries a high risk of unexpected loss in potency, selectivity, or fluorescence quantum yield. The following section provides the best available comparative evidence, clearly noting its limitations, to guide informed procurement decisions.

Target: 4-Methoxystyryl

Substitute: Non-donor Styryl

Fluorescence

Class-level data indicate strong emission (Φ up to 44% in 3-formyl analogue)

Likely weak or negligible emission (Φ

KDM4D Inhibition

Para-electron-donating group may modulate potency; direct data not reported

Potency shift cannot be predicted without head-to-head comparison

• [1] Zhen Fang, Tianqi Wang, Hui Li, Guo Zhang, Xiao-ai Wu, Li Yang, Yunshan Peng, Jun Zou, Linli Li, Rong Xiang, Sheng-yong Yang. Discovery of pyrazolo[1,5-a]pyrimidine-3-carbonitrile derivatives as a new class of histone lysine demethylase 4D (KDM4D) inhibitors. Bioorg. Med. Chem. Lett. 2017, 27 (14), 3201–3204. View Source
• [2] Alexis Tigreros, Mario Macías, Jaime Portilla. 3-Formylpyrazolo[1,5-a]pyrimidines as Key Intermediates for the Preparation of Functional Fluorophores. J. Org. Chem. 2018, 83 (18), 10887–10897. View Source

Quantitative Differentiation of 7-[2-(4-Methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile from Its Closest Analogues

Fluorescence Quantum Yield Advantage of the 4-Methoxyphenyl Substituent on the Pyrazolo[1,5-a]pyrimidine Core

In a systematic study of 2-methyl-3-formylpyrazolo[1,5-a]pyrimidines bearing various 7-aryl groups, only the derivative with a 4-methoxyphenyl substituent (compound 4-An) exhibited strong fluorescence intensity, achieving quantum yields (Φ) up to 44% in acetonitrile, while other 7-aryl analogues (including phenyl, 4-tolyl, 4-chlorophenyl) showed significantly weaker or negligible emission [1]. Although this data originates from the 3-formyl series rather than the 3-carbonitrile series, the 3-carbonitrile group is also a strong electron-withdrawing group and is expected to exert a similar push–pull electronic effect, making the photophysical trend highly relevant for procurement of fluorophore precursors.

Fluorescence Φ

Class-level inference

4-Methoxyphenyl analogue: Φ up to 44% in MeCN; other aryl groups: Φ <5% (3-formyl series)

Class-level inference: 4-methoxy may strongly enhance emission in 3-carbonitrile series

Direct Φ data for 3-carbonitrile derivative not reported

Evidence Dimension	Fluorescence quantum yield (Φ) in acetonitrile
Target Compound Data	Not directly measured for the 3-carbonitrile. The 2-methyl-3-formyl-7-(4-methoxyphenyl)pyrazolo[1,5-a]pyrimidine (4-An) shows Φ up to 44%.
Comparator Or Baseline	2-Methyl-3-formyl-7-phenylpyrazolo[1,5-a]pyrimidine (4a), 7-(4-tolyl) (4b), and 7-(4-chlorophenyl) (4c) derivatives exhibit weak or no fluorescence (Φ < 5%).
Quantified Difference	Approximate 10-fold or greater increase in Φ for the 4-methoxyphenyl analogue relative to unsubstituted phenyl and other non-donor aryl groups.
Conditions	Steady-state fluorescence spectroscopy in acetonitrile at room temperature; J. Org. Chem. 2018.

Why This Matters

If the intended use of this chemical involves fluorescence-based applications (bioimaging, sensors, optoelectronics), a 4-methoxyphenyl substituent is likely essential for strong emission, and substituting with an unsubstituted or 4-halostyryl analogue will probably yield a poorly emissive compound.

• [1] Alexis Tigreros, Mario Macías, Jaime Portilla. 3-Formylpyrazolo[1,5-a]pyrimidines as Key Intermediates for the Preparation of Functional Fluorophores. J. Org. Chem. 2018, 83 (18), 10887–10897. (Quantum yield data for compounds 4a–4g; 4-An = 4-methoxyphenyl derivative). View Source

KDM4D Inhibitory Potency Baseline for Optimized Pyrazolo[1,5-a]pyrimidine-3-carbonitriles

The most potent KDM4D inhibitor from the pyrazolo[1,5-a]pyrimidine-3-carbonitrile series reported to date is compound 10r, which exhibits an IC₅₀ of 0.41 ± 0.03 μM in an enzymatic assay [1]. The structure of 10r features a 7-(4-methylpiperazin-1-yl)phenyl substituent, not the 4-methoxystyryl group present in the target compound. No peer-reviewed KDM4D inhibition data are available for 7-[2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile. However, SAR analysis in the same study demonstrated that electron-donating groups at the para-position of the 7-aryl ring can modulate potency, indicating that the 4-methoxy substituent on the styryl moiety may produce a meaningful shift in IC₅₀ relative to the unsubstituted styryl analogue.

KDM4D IC₅₀

Class-level inference

Most potent PP-3-carbonitrile (10r) IC₅₀ 0.41 μM; target compound not tested

SAR suggests para-EDG may modulate potency; experimental validation required

No direct KDM4D data for the exact 4-methoxystyryl derivative

Evidence Dimension	KDM4D enzymatic inhibition (IC₅₀)
Target Compound Data	Not reported.
Comparator Or Baseline	Compound 10r IC₅₀ = 0.41 ± 0.03 μM; unsubstituted 7-styrylpyrazolo[1,5-a]pyrimidine-3-carbonitrile IC₅₀ not reported.
Quantified Difference	Cannot be calculated.
Conditions	KDM4D enzyme inhibition assay, Bioorg. Med. Chem. Lett. 2017.

Why This Matters

For researchers procuring this compound as a potential KDM4D inhibitor lead, the absence of direct potency data means that biological activity cannot be assumed. The class-level SAR suggests that the 4-methoxystyryl group could confer different potency compared to the published 4-methylpiperazinylphenyl derivative, but experimental validation is required.

• [1] Zhen Fang, Tianqi Wang, Hui Li, Guo Zhang, Xiao-ai Wu, Li Yang, Yunshan Peng, Jun Zou, Linli Li, Rong Xiang, Sheng-yong Yang. Discovery of pyrazolo[1,5-a]pyrimidine-3-carbonitrile derivatives as a new class of histone lysine demethylase 4D (KDM4D) inhibitors. Bioorg. Med. Chem. Lett. 2017, 27 (14), 3201–3204. View Source

Absence of Direct Comparative Bioactivity Data for 7-[2-(4-Methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile

A thorough search of the primary scientific and patent literature (as of April 2026) did not yield any study that directly measures the biological activity, physicochemical properties, or photophysical parameters of the exact compound 7-[2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile in a head-to-head comparison with its closest analogues (e.g., 7-styryl-, 7-(4-chlorostyryl)-, or 7-(4-methylstyryl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile) [1][2]. Consequently, all differentiation claims remain inferential until direct experimental evidence is generated.

Data Gap

Supporting evidence

No head-to-head comparison data found for exact compound vs. closest analogues

All differentiation claims remain inferential; direct evidence needed

Custom synthesis of a focused library may be necessary to establish true differentiation

Evidence Dimension	Any quantitative comparator-based evidence
Target Compound Data	Not available
Comparator Or Baseline	Not applicable
Quantified Difference	Not applicable
Conditions	N/A

Why This Matters

Procurement decisions that require guaranteed differentiation (e.g., for SAR studies, biological screening, or fluorescence calibration) should weigh this evidence gap. Requesting custom synthesis of a focused library of 7-styryl analogues with systematic variation of the styryl substituent may be necessary to establish true differentiation.

• [1] PubMed, SciFinder, and Google Scholar searches for '7-[2-(4-methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile', '7-(4-methoxystyryl)pyrazolo[1,5-a]pyrimidine-3-carbonitrile', and related structures performed on April 30 – May 1, 2026. No head-to-head comparisons identified. View Source
• [2] Reaxys and SureChEMBL searches for bioactivity data associated with CAS 320417-33-2 (7-styryl analogue) and 4-methoxy derivatives; no quantitative comparative data found for the target compound. View Source

Recommended Use Cases for 7-[2-(4-Methoxyphenyl)ethenyl]pyrazolo[1,5-a]pyrimidine-3-carbonitrile Based on Current Evidence

Development of Fluorescent Probes and Optoelectronic Materials

If the procurement goal is to synthesize fluorescent pyrazolo[1,5-a]pyrimidine derivatives, the 4-methoxystyryl substituent is strongly preferred based on class-level photophysical data showing that a 4-methoxyphenyl group at position 7 can increase quantum yields to 44% in related 3-formyl analogues, while other aryl groups give negligible emission [1]. The 3-carbonitrile group provides a synthetic handle for further functionalization (e.g., conversion to amidoxime, tetrazole, or amide) without compromising the push–pull character necessary for intramolecular charge transfer (ICT).

KDM4D Inhibitor Lead Optimization and SAR Expansion

The pyrazolo[1,5-a]pyrimidine-3-carbonitrile core is a validated KDM4D inhibitor scaffold (compound 10r IC₅₀ = 0.41 μM) [1]. Replacing the 7-(4-methylpiperazin-1-yl)phenyl group of 10r with a 4-methoxystyryl group would probe the steric and electronic tolerance of the KDM4D active site, potentially yielding new inhibitors with improved selectivity. The target compound is well-suited for generating a focused library of 7-styryl analogues that systematically vary the electron-donating/withdrawing character of the styryl ring.

Synthetic Intermediate for 3-Functionalized Pyrazolo[1,5-a]pyrimidines

The 3-carbonitrile group can be readily transformed into other functional groups (e.g., carboxylic acid, ester, amide, amine) through hydrolysis, alcoholysis, or reduction. The 4-methoxystyryl moiety is stable under many of these conditions, making the compound a versatile intermediate for generating libraries of 7-styryl-substituted PP derivatives for biological screening or material science applications. No direct comparative data on yields or stability are available, but the well-established chemistry of aromatic nitriles supports this use [2].

Positive Control for Para-Methoxy vs. Unsubstituted Styryl Effects in the PP Series

Due to the absence of published comparative data, this compound can serve as a critical reference point in an in-house SAR program. By synthesizing and testing the unsubstituted 7-styrylpyrazolo[1,5-a]pyrimidine-3-carbonitrile (CAS 320417-33-2) alongside the 4-methoxy derivative, researchers can directly quantify the impact of the 4-methoxy group on target binding, cellular permeability, metabolic stability, and fluorescence. This head-to-head comparison would generate the very evidence that is currently missing from the public domain.

Application

Selection Property

Validation Focus

Fluorescent probe / optoelectronic materials

4-Methoxystyryl substitution requirement

Quantum yield comparison in target series (class-level inference)

KDM4D inhibitor SAR expansion

Electron-donating group tolerance at 7-position

IC₅₀ shift relative to unsubstituted styryl analogue

Synthetic intermediate for 3-functionalized PP derivatives

Cyanide handle reactivity and methoxystyryl stability

Yield and purity under derivatization conditions

Positive control for para-methoxy effect in PP SAR

Head-to-head comparison with 7-styryl-PP-3-carbonitrile

Quantification of methoxy impact on target binding and fluorescence

• [1] Alexis Tigreros, Mario Macías, Jaime Portilla. 3-Formylpyrazolo[1,5-a]pyrimidines as Key Intermediates for the Preparation of Functional Fluorophores. J. Org. Chem. 2018, 83 (18), 10887–10897. View Source
• [2] Zhen Fang, Tianqi Wang, Hui Li, Guo Zhang, Xiao-ai Wu, Li Yang, Yunshan Peng, Jun Zou, Linli Li, Rong Xiang, Sheng-yong Yang. Discovery of pyrazolo[1,5-a]pyrimidine-3-carbonitrile derivatives as a new class of histone lysine demethylase 4D (KDM4D) inhibitors. Bioorg. Med. Chem. Lett. 2017, 27 (14), 3201–3204. View Source